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Introduction
The convergence of nanotechnology and materials science has unlocked unprecedented

opportunities in drug development, diagnostics, and catalysis. At the heart of this revolution are

nanoparticles, whose utility is profoundly dictated by their surface chemistry.[1][2] The process

of surface functionalization—tailoring the nanoparticle interface with specific organic ligands—

is therefore a critical step in engineering their properties for advanced applications.[2]

This guide provides a comprehensive overview and detailed protocols for the functionalization

of nanoparticles using a highly versatile ligand: 6-(dimethylamino)pyridine-3-thiol (DMAPT).

This molecule is uniquely equipped for robust nanoparticle modification. Its thiol (-SH) group

serves as a powerful anchor, forming strong, stable covalent bonds with the surfaces of noble

metals like gold and silver, as well as with semiconductor quantum dots.[3][4][5] Concurrently,

the 6-(dimethylamino)pyridine moiety offers a tunable functional head group. The tertiary amine

and the pyridine nitrogen introduce pH-responsiveness and provide a locus for further

coordination chemistry, making DMAPT-functionalized nanoparticles highly adaptable platforms

for a variety of scientific pursuits.
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This document is intended for researchers and professionals in materials science and drug

development. It details the underlying chemical principles, provides step-by-step protocols for

the functionalization of both gold nanoparticles (AuNPs) and quantum dots (QDs), and outlines

a rigorous, self-validating characterization workflow to ensure the successful synthesis of high-

quality, functionalized nanomaterials.

Section 1: The Chemistry of DMAPT
Functionalization
The functionalization process relies on the principle of ligand exchange, where the DMAPT

molecule displaces weaker, pre-existing stabilizing agents from the nanoparticle surface. The

thermodynamic driving force for this reaction is the formation of a highly stable bond between

the sulfur atom of the thiol group and the nanoparticle surface.

For gold nanoparticles, this results in a strong gold-thiolate (Au-S) covalent bond, leading to the

formation of a dense, self-assembled monolayer (SAM).[1][4] This robust interaction ensures

the long-term stability of the functionalized particle. For semiconductor quantum dots, such as

those made from CdSe/ZnS, the thiol group effectively coordinates with surface metal atoms

(e.g., Cd or Zn), replacing native hydrophobic ligands like trioctylphosphine oxide (TOPO).[6][7]

[8] This not only stabilizes the quantum dot but also facilitates its transfer into aqueous media,

a crucial step for most biological applications.[7]

The dimethylaminopyridine head group imparts unique characteristics. The dimethylamino

group is a strong electron-donating group, influencing the electronic properties of the

nanoparticle surface. Furthermore, the pyridine nitrogen can be protonated at acidic pH,

allowing for electrostatic interactions or pH-triggered release of payloads.
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Fig. 1: Ligand exchange workflow for nanoparticle functionalization.

Section 2: Preparation of Reagents
Protocol 2.1: Synthesis of 6-(dimethylamino)pyridine-3-
thiol (DMAPT)
This protocol is adapted from a demonstrated two-step procedure for preparing pyridine-3-

thiols from 3-iodopyridines.[9]

Step 1: Synthesis of S-(6-(dimethylamino)pyridin-3-yl) benzothioate

To a flask containing 0.1 mol of 3-iodo-6-(dimethylamino)pyridine, add 150 mL of toluene.

While stirring, add 3.6 g of phenanthroline, 2.0 g of copper(I) iodide (CuI), 30 mL of

diisopropylethylamine, and 14 mL of thiobenzoic acid.
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Purge the flask with argon.

Heat the reaction mixture to 80–100 °C for 12–16 hours.

After cooling, add 150 mL of hexane.

Purify the mixture via column chromatography on silica gel, eluting with a toluene/hexane

gradient to yield the thioester product.

Step 2: Cleavage to 6-(dimethylamino)pyridine-3-thiol

Dissolve the purified thioester from Step 1 in a 10-fold volume of methanol.

Add a 40% molar excess of dry potassium carbonate.

Stir the mixture at room temperature until the reaction is complete (monitor by TLC).

Remove methanol under reduced pressure. Dissolve the resulting salt in water.

Extract non-polar impurities with dichloromethane.

Acidify the aqueous layer to pH 5 with a suitable acid (e.g., HCl).

Extract the final product, 6-(dimethylamino)pyridine-3-thiol, with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield

the pure thiol. Confirm identity and purity via NMR and HRMS.

Protocol 2.2: Synthesis of Citrate-Stabilized Gold
Nanoparticles (AuNPs)
This protocol is a modified Turkevich method, a widely used procedure for generating

reproducible, monodisperse AuNPs.[4]

In a meticulously clean round-bottom flask with a stir bar, bring 95 mL of ultrapure water to a

vigorous boil.

Add 5 mL of 0.01 M tetrachloroauric acid (HAuCl₄) solution.
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Continue to boil under vigorous stirring. Rapidly inject 2.5 mL of 0.1 M trisodium citrate

solution.

Observe the color change: the solution will transition from yellow to gray, then to purple, and

finally to a deep wine-red color, indicating the formation of AuNPs.[1]

Continue boiling and stirring for an additional 15 minutes to ensure complete reaction.

Remove the flask from the heat and allow it to cool to room temperature while maintaining

stirring.

Store the resulting citrate-stabilized AuNP solution at 4°C. The nanoparticles are typically

stable for several weeks.

Section 3: Experimental Protocols for Nanoparticle
Functionalization
The following protocols detail the ligand exchange process for modifying nanoparticles with

DMAPT. The key is to introduce a sufficient excess of the thiol ligand to drive the reaction to

completion.

Fig. 2: General experimental workflow for DMAPT functionalization.

Protocol 3.1: Functionalization of Gold Nanoparticles
(AuNPs) with DMAPT

Prepare a 10 mM stock solution of DMAPT in a suitable solvent (e.g., ethanol or DMSO).

To 10 mL of the citrate-stabilized AuNP solution (from Protocol 2.2), add the DMAPT stock

solution to achieve a final ligand concentration of approximately 0.1-1.0 mM. The optimal

concentration may require some empirical testing.

Stir the mixture vigorously at room temperature overnight to allow for complete ligand

exchange.

Transfer the solution to centrifuge tubes. Centrifuge the mixture at a speed sufficient to pellet

the AuNPs (e.g., 12,000 x g for 20 minutes for ~15 nm particles). The supernatant,
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containing excess ligand and displaced citrate, should be carefully removed.

Resuspend the nanoparticle pellet in 10 mL of ultrapure water or a buffer of choice (e.g.,

PBS, pH 7.4). Sonication may be used briefly to aid redispersion.

Repeat the centrifugation and resuspension steps (Steps 4-5) two more times to ensure

complete removal of unbound reactants.

After the final wash, resuspend the DMAPT-functionalized AuNPs in the desired final buffer

and volume.

Protocol 3.2: Functionalization of Quantum Dots (QDs)
with DMAPT
This protocol is designed for transferring hydrophobic QDs (e.g., TOPO-capped CdSe/ZnS)

into an aqueous phase.

Dissolve the hydrophobic QDs in a minimal amount of a water-miscible solvent like THF or a

non-polar solvent like chloroform.

Prepare a 10-50 mM solution of DMAPT in a suitable solvent (e.g., methanol or THF).

In a separate vial, prepare the aqueous phase (e.g., a basic buffer like sodium borate, pH 9-

10). A high pH helps deprotonate the thiol group to the more reactive thiolate, which binds

more strongly to the QD surface.[7]

Mix the QD solution with a large excess of the DMAPT solution.

Add this organic mixture to the aqueous buffer and stir vigorously for several hours to

overnight. The phase transfer of the QDs into the aqueous layer indicates successful ligand

exchange.

Isolate the aqueous phase containing the now water-soluble, DMAPT-functionalized QDs.

Purify the QDs by repeated centrifugation/redispersion or by using size exclusion

chromatography to remove excess DMAPT.
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Section 4: Characterization of DMAPT-
Functionalized Nanoparticles
Rigorous characterization is essential to validate the functionalization process. A combination

of techniques should be used to confirm the presence of the ligand, the integrity of the

nanoparticle core, and the resulting colloidal properties.
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Technique
Parameter

Measured

Expected Result for

Successful DMAPT

Functionalization

Reference

UV-Visible

Spectroscopy

Surface Plasmon

Resonance (SPR)

For AuNPs, a slight

red-shift (2-10 nm) of

the SPR peak after

ligand exchange,

indicating a change in

the local dielectric

environment.

[10][11]

Dynamic Light

Scattering (DLS)

Hydrodynamic

Diameter (Z-average)

& Polydispersity Index

(PDI)

An increase in the

hydrodynamic

diameter compared to

the precursor NPs,

confirming the

presence of the

DMAPT layer. A low

PDI (<0.3) indicates a

stable, non-

aggregated sample.

[12][13][14]

X-ray Photoelectron

Spectroscopy (XPS)

Surface Elemental

Composition &

Chemical States

Detection of Sulfur (S

2p, with a peak

around 162 eV for the

Au-S bond) and

Nitrogen (N 1s)

signals. Quantification

provides the ligand-to-

metal ratio on the

surface.

[4][15][16][17]

Transmission Electron

Microscopy (TEM)

Core Size,

Morphology, and

Dispersity

The core size and

shape of the

nanoparticles should

remain unchanged

after the

functionalization

[16][18]
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process. The images

should show well-

dispersed particles.

Thermogravimetric

Analysis (TGA)

Mass Loss vs.

Temperature

A quantifiable mass

loss corresponding to

the decomposition of

the organic DMAPT

layer, allowing for

calculation of ligand

density.

[17][18]

Section 5: Applications and Future Directions
DMAPT-functionalized nanoparticles are versatile platforms for a range of advanced

applications.

Drug Delivery: The pyridine moiety can be used to attach therapeutic agents through

coordination chemistry. The pH-responsive nature of the ligand could enable triggered drug

release in the acidic microenvironment of tumors or endosomes.[19]

Biosensing: The functionalized surface can be used to immobilize biorecognition elements

(e.g., antibodies, enzymes). The unique electronic and optical properties of the nanoparticle

core can then be harnessed for highly sensitive detection of target analytes.

Catalysis: The DMAPT ligand can modulate the catalytic activity of the nanoparticle surface.

The dimethylamino group, a known organocatalyst moiety, could impart specific catalytic

functions to the nanomaterial.

Theranostics: By co-functionalizing the nanoparticles with both therapeutic agents and

imaging probes (e.g., radiolabels or fluorescent dyes), DMAPT-NPs can serve as integrated

platforms for simultaneous diagnosis and therapy.[3]

Section 6: Troubleshooting
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Problem Observation Potential Cause Suggested Solution

Nanoparticle

Aggregation

Color change (e.g.,

AuNPs turn

purple/black),

significant increase in

DLS size and PDI,

visible precipitation.

Insufficient ligand

coverage; incorrect

pH or ionic strength of

the buffer; removal of

stabilizing citrate

before DMAPT has

fully bound.

Increase the

concentration of

DMAPT during

functionalization.

Ensure the pH of the

final buffer is

appropriate for

stability. Perform

purification steps

carefully.

Incomplete

Functionalization

No significant change

in hydrodynamic

diameter; weak or

absent S or N signals

in XPS.

Insufficient reaction

time; insufficient

ligand concentration;

inactive thiol (e.g.,

oxidized to disulfide).

Increase incubation

time to 24 hours.

Increase the molar

excess of DMAPT.

Use freshly prepared

or stored-under-inert-

gas DMAPT solution.

Low Final Yield

Significant loss of

material during

purification steps.

Centrifugation

speed/time is too low

for pelleting, or too

high, causing

irreversible

aggregation.

Optimize

centrifugation

parameters for your

specific nanoparticle

size and

functionalization state.

Consider alternative

purification like

dialysis or tangential

flow filtration for

smaller particles.

References
Carlini, L. (2018). THIOL-FUNCTIONALIZED GOLD AND SILVER NANOPARTICLES

USING MIXED LIGANDS: A CLOSE LOOK AT THE ATOMIC STRUCTURE AND CHEMICO-

PHYSICAL PROPERTIES BY SR-XPS AND SERS. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

http://hdl.handle.net/2307/40578
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7810486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharma, J. et al. (2011). X-ray photoelectron spectroscopy characterization of gold

nanoparticles functionalized with amine-terminated alkanethiols. AIP Conference

Proceedings. [Link]

de la Fuente, J. M. et al. (2005). Thiol-Functionalized, 1.5-nm Gold Nanoparticles through

Ligand Exchange Reactions. Chemistry of Materials. [Link]

Arap, W. et al. (2021). Synthesis and In Vitro Evaluation of Gold Nanoparticles

Functionalized with Thiol Ligands for Robust Radiolabeling with 99m Tc. Molecules. [Link]

Carlini, L. (2018). Thiol-functionalized gold and silver nanoparticles using mixed ligands: a

close look at the atomic structure. [Link]

Amendola, V. et al. (2016). Surface Analysis of Gold Nanoparticles Functionalized with Thiol-

Modified Glucose SAMs for Biosensor Applications. Frontiers in Chemistry. [Link]

Sokov, A. A. et al. (2020). An Efficient Synthesis of a Variety of Substituted Pyridine-3-Thiols.

Journal of Organic and Pharmaceutical Chemistry. [Link]

Nishio, K. et al. (2024). A Quantitative Approach to Characterize the Surface Modification on

Nanoparticles Based on Localized Dielectric Environments. Analytical Chemistry. [Link]

Shahid, M. et al. (2024). Dynamic Light Scattering and Its Application to Control Nanoparticle

Aggregation in Colloidal Systems: A Review. Micromachines. [Link]

Mourdikoudis, S. et al. (2023). Dynamic light scattering and transmission electron

microscopy in drug delivery: a roadmap for correct characterization of nanoparticles and

interpretation of results. Nanoscale Advances. [Link]

AZoNano. (2025). The Advantages of Dynamic Light Scattering in Nanoparticle Research.

[Link]

Lennox, R. B. et al. (2006). 4-(N,N-Dimethylamino)pyridine-Protected Au Nanoparticles:

Versatile Precursors for Water- and Organic-Soluble Gold Nanoparticles. Chemistry of

Materials. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4098939/
https://pubs.acs.org/doi/10.1021/cm048731a
https://www.mdpi.com/1420-3049/26/18/5623
https://www.romatrepress.uniroma3.it/wp-content/uploads/2022/01/TESI-DI-DOTTORATO_LAURA-CARLINI.pdf
https://www.frontiersin.org/articles/10.3389/fchem.2016.00005/full
https://acgpubs.org/journal/journal-of-organic-and-pharmaceutical-chemistry/article/an-efficient-synthesis-of-a-variety-of-substituted-pyridine-3-thiols-2
https://pubs.acs.org/doi/10.1021/acs.analchem.3c04639
https://www.mdpi.com/2072-666X/15/1/2
https://pubs.rsc.org/en/content/articlelanding/2023/na/d3na00486a
https://www.azonano.com/article.aspx?ArticleID=6643
https://pubs.acs.org/doi/10.1021/cm0610312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7810486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Daniel, M.-C. & Astruc, D. (2004). Functionalization of Gold Nanoparticles by Inorganic

Entities. Chemical Reviews. [Link]

Bernkop-Schnürch, A. et al. (2021). Thiolated Nanoparticles for Biomedical Applications:

Mimicking the Workhorses of Our Body. Advanced Science. [Link]

Hadjichristov, G. et al. (2020). Surface Functionalization of Magnetic Nanoparticles Using a

Thiol-Based Grafting-Through Approach. Nanomaterials. [Link]

Bernkop-Schnürch, A. et al. (2021). Thiolated Nanoparticles for Biomedical Applications:

Mimicking the Workhorses of Our Body. Semantic Scholar. [Link]

Singh, J. et al. (2023). Functionalized nanoparticles: Tailoring properties through surface

energetics and coordination chemistry for advanced biomedical applications. Nanoscale.

[Link]

Wang, J. et al. (2018). Thiol ligand capped quantum dot as an efficient and oxygen tolerance

photoinitiator for aqueous phase radical polymerization and 3D printing under visible light.

Polymer Chemistry. [Link]

Nishio, K. et al. (2024). A Quantitative Approach to Characterize the Surface Modification on

Nanoparticles Based on Localized Dielectric Environments. PMC. [Link]

Jana, A. (2017). How ligands attaching on quantum dots?. ResearchGate. [Link]

D'Avanzo, N. et al. (2022). Characterization and Functionalization Approaches for the Study

of Polymeric Nanoparticles: The State of the Art in Italian Research. MDPI. [Link]

Susumu, K. et al. (2011). Overview of Stabilizing Ligands for Biocompatible Quantum Dot

Nanocrystals. Molecules. [Link]

Wang, Y. et al. (2014). Synthesis and Optical Properties of Thiol Functionalized CdSe/ZnS

(Core/Shell) Quantum Dots by Ligand Exchange. OSTI.GOV. [Link]

Lee, K.-H. et al. (2015). Partially pyridine-functionalized quantum dots for efficient red, green,

and blue light-emitting diodes. Journal of Materials Chemistry C. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4147322/
https://onlinelibrary.wiley.com/doi/full/10.1002/advs.202102553
https://www.mdpi.com/2079-4991/10/3/539
https://www.semanticscholar.org/paper/Thiolated-Nanoparticles-for-Biomedical-Mimicking-Hock-Racaniello/8c4e09f5e3e264024c3a2f7c00645053428d09a8
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr06214d
https://pubs.rsc.org/en/content/articlelanding/2018/py/c8py00994a
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10889053/
https://www.researchgate.net/post/How_ligands_attaching_on_quantum_dots
https://www.mdpi.com/1999-4923/15/1/63
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6264429/
https://www.osti.gov/biblio/1126154
https://pubs.rsc.org/en/content/articlelanding/2015/tc/c5tc01791a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7810486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kaczor, A. A. et al. (2020). Synthesis of Thiol Derivatives of Biological Active Compounds for

Nanotechnology Application. Molecules. [Link]

Zhang, Y. et al. (2021). Pd nanoparticles decorated thiol-functionalized MOF as an efficient

matrix for differentiation and quantitation of oligosaccharide isomers by laser

desorption/ionization mass spectrometry. Analytica Chimica Acta. [Link]

Ahmed, S. et al. (2018). Synthesis of 4-(dimethylamino)pyridine propylthioacetate coated

gold nanoparticles and their antibacterial and photophysical activity. Journal of Nanostructure

in Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. Functionalized nanoparticles: Tailoring properties through surface energetics and
coordination chemistry for advanced biomedical applications - Nanoscale (RSC Publishing)
[pubs.rsc.org]

3. Synthesis and In Vitro Evaluation of Gold Nanoparticles Functionalized with Thiol Ligands
for Robust Radiolabeling with 99mTc | MDPI [mdpi.com]

4. Frontiers | Surface Analysis of Gold Nanoparticles Functionalized with Thiol-Modified
Glucose SAMs for Biosensor Applications [frontiersin.org]

5. Thiolated Nanoparticles for Biomedical Applications: Mimicking the Workhorses of Our
Body - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Overview of Stabilizing Ligands for Biocompatible Quantum Dot Nanocrystals - PMC
[pmc.ncbi.nlm.nih.gov]

8. Synthesis and Optical Properties of Thiol Functionalized CdSe/ZnS (Core/Shell) Quantum
Dots by Ligand Exchange (Journal Article) | OSTI.GOV [osti.gov]

9. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.mdpi.com/1420-3049/25/15/3455
https://pubmed.ncbi.nlm.nih.gov/34271960/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5789118/
https://www.benchchem.com/product/b7810486?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/11929/Application_Notes_and_Protocols_Functionalization_of_Gold_Nanoparticles_with_Amine_PEG6_thiol.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://pubs.rsc.org/en/content/articlelanding/2023/nr/d2nr07163k
https://www.mdpi.com/2079-4991/11/9/2406
https://www.mdpi.com/2079-4991/11/9/2406
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2016.00008/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2016.00008/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8728822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8728822/
https://www.researchgate.net/post/How-ligands-attaching-on-quantum-dots
https://pmc.ncbi.nlm.nih.gov/articles/PMC3251968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3251968/
https://www.osti.gov/biblio/1124501
https://www.osti.gov/biblio/1124501
https://ophcj.nuph.edu.ua/article/download/324523/317736/760670
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7810486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. pubs.acs.org [pubs.acs.org]

11. Synthesis of 4-(dimethylamino)pyridine propylthioacetate coated gold nanoparticles and
their antibacterial and photophysical activity - PMC [pmc.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

13. mdpi.com [mdpi.com]

14. DLS Characterization of Gold Nanoparticles - CD Bioparticles [cd-bioparticles.com]

15. THIOL-FUNCTIONALIZED GOLD AND SILVER NANOPARTICLES USING MIXED
LIGANDS: A CLOSE LOOK AT THE ATOMIC STRUCTURE AND CHEMICO-PHYSICAL
PROPERTIES BY SR-XPS AND SERS | ArcAdiA Archivio Aperto di Ateneo
[arcadia.sba.uniroma3.it]

16. X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized
with amine-terminated alkanethiols - PMC [pmc.ncbi.nlm.nih.gov]

17. pubs.acs.org [pubs.acs.org]

18. mdpi.com [mdpi.com]

19. semanticscholar.org [semanticscholar.org]

To cite this document: BenchChem. [Application Notes and Protocols: Functionalization of
Nanoparticles with 6-(dimethylamino)pyridine-3-thiol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7810486/docs#application-notes-and-
protocols-functionalization-of-nanoparticles-with-6-dimethylamino-pyridine-3-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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